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Compound of Interest

Compound Name: 6-Methoxyquinoline

Cat. No.: B018371 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and detailed operational and disposal plans for the handling of 6-
Methoxyquinoline. It is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment.

Hazard Identification and Physicochemical Properties
6-Methoxyquinoline is a chemical compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is

known to cause serious eye irritation and skin irritation, and may also cause respiratory

irritation.[1][2][3] Adherence to the following safety protocols is crucial to minimize exposure

and mitigate risks.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for 6-Methoxyquinoline, which is critical

for safe handling and emergency preparedness.
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Property Value Citations

Molecular Formula C₁₀H₉NO [4]

Molecular Weight 159.18 g/mol [4]

Appearance

Light yellow liquid or

white/yellow/orange

powder/lump

[1][2]

Melting Point 18 - 20 °C / 64.4 - 68 °F [1][2]

Boiling Point 193 °C / 379.4 °F @ 50 mmHg [2]

Flash Point > 110 °C / > 230 °F [2]

GHS Hazard Statements

H302, H312, H332 (Harmful if

swallowed, in contact with skin,

or if inhaled)

[1][2]

H315 (Causes skin irritation) [1]

H319 (Causes serious eye

irritation)
[1]

H335 (May cause respiratory

irritation)
[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

6-Methoxyquinoline. The following table outlines the minimum recommended PPE.
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Body Part
Recommended
Protection

Rationale Citations

Eye/Face

Safety glasses with

side-shields or

chemical splash

goggles. A face shield

is recommended

when there is a

significant risk of

splashing.

To protect eyes from

splashes and

accidental contact that

can cause serious

irritation.

[1][2][5]

Hand

Chemical-resistant

gloves (e.g., Nitrile or

Neoprene).

To prevent skin

contact, which can be

harmful and cause

irritation. Always

inspect gloves before

use and consult the

manufacturer for

breakthrough times.

[1][2][5]

Body

A laboratory coat

should be worn to

protect skin and

clothing from

contamination. For

tasks with a higher

risk of significant

exposure, chemical-

resistant coveralls

may be necessary.

To prevent incidental

skin contact and

contamination of

personal clothing.

[1][5][6]

Respiratory

All work should be

conducted in a well-

ventilated area,

preferably within a

certified chemical

fume hood.

To minimize the

inhalation of vapors,

which can cause

respiratory irritation

and may be harmful.

[1][5][6]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 6-Methoxyquinoline is essential for safety. The following

protocol should be strictly followed.

Preparation
Designated Area: All handling of 6-Methoxyquinoline, including weighing and solution

preparation, must be conducted in a designated area, such as a chemical fume hood, to

control exposure.[5][6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[5]

Spill Kit: A spill kit appropriate for chemical spills should be available in the immediate

vicinity.[5]

Assemble Materials: Before starting, gather all necessary equipment, reagents, and PPE.

Handling
Don PPE: Put on all required personal protective equipment as detailed in the PPE table

above before handling the chemical.[5]

Weighing and Transfer: If weighing the solid form, do so within the fume hood to prevent the

inhalation of any airborne particles.[6] Keep the container tightly closed when not in use.[1]

[3]

Solution Preparation: When preparing solutions, slowly add 6-Methoxyquinoline to the

solvent to avoid splashing.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3] Do not eat, drink, or

smoke in the work area.[1][2]

Post-Handling
Decontamination: After handling, decontaminate all equipment and the work area.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1][2]

Storage: Store 6-Methoxyquinoline in a tightly sealed container in a cool, dry, and well-

ventilated place, away from incompatible materials such as strong oxidizing agents and

strong acids.[1][3]

Disposal Plan
Proper disposal of 6-Methoxyquinoline and associated contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: All waste containing 6-Methoxyquinoline must be treated as hazardous

waste.[5][7]

Waste Segregation: Collect waste 6-Methoxyquinoline and any contaminated materials

(e.g., gloves, paper towels, disposable labware) in a dedicated, clearly labeled, and sealed

hazardous waste container.[7] Do not mix with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[7]

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate must be collected and disposed of as hazardous waste.[6] After rinsing, puncture

and dispose of the container according to local regulations.[6]

Prohibited Disposal:DO NOT dispose of 6-Methoxyquinoline or its rinsate down the drain.

[6][7]

Professional Disposal: Contact your institution's EHS department or a licensed hazardous

waste disposal company to arrange for the collection and disposal of the chemical waste.[7]

Emergency Procedures: First Aid Measures
In case of accidental exposure, immediate action is required.
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Exposure Route First Aid Procedure Citations

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, including under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][2]

Skin Contact

Take off contaminated clothing

and shoes immediately. Wash

the affected area with plenty of

soap and water. Seek

immediate medical attention if

irritation persists.

[1][2][3]

Inhalation

Move the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. Call a

POISON CENTER or doctor if

you feel unwell.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

physician or poison control

center immediately.

[2]

Visualization of Handling Workflow
The following diagram illustrates the standard operating procedure for safely handling 6-
Methoxyquinoline from preparation to final disposal.
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Caption: Workflow for Safe Handling and Disposal of 6-Methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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